![molecular formula C8H8BrFO2S B3030985 4-Fluoro-3-(methylsulphonyl)benzyl bromide CAS No. 1192347-88-8](/img/structure/B3030985.png)
4-Fluoro-3-(methylsulphonyl)benzyl bromide
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-Fluoro-3-(methylsulphonyl)benzyl bromide involves various strategies, including electrophilic fluorination and nucleophilic aromatic substitution. For instance, the electrophilic fluorination of benzylic phosphonates with N-fluorobenzenesulfonimide is a method that tolerates a variety of functional groups, such as bromo and phenyl, which are relevant to the synthesis of compounds similar to the one . Additionally, practical syntheses of related compounds, such as 4-fluoro-2-(methylthio)benzylamine, have been reported using regioselective metallation and treatment with dimethyl disulfide, followed by further functionalization to the corresponding sulfone and sulfonamide .
Molecular Structure Analysis
The molecular structure of compounds similar to 4-Fluoro-3-(methylsulphonyl)benzyl bromide has been characterized by various dihedral angles and intermolecular interactions. For example, in a related compound, the 4-fluorophenyl ring is almost perpendicular to the plane of the benzofuran, with a dihedral angle of 88.99°, and exhibits intermolecular C—H⋯O hydrogen bonds and C—H⋯π interactions . Such structural features are crucial for understanding the chemical behavior and potential applications of these compounds.
Chemical Reactions Analysis
The chemical reactivity of compounds containing the 4-fluoro-3-(methylsulphonyl)benzyl moiety can be inferred from related studies. The presence of functional groups such as methylsulfinyl and halogens like fluorine and bromine suggests that these compounds can participate in various chemical reactions, including hydrogen bonding and halogen bonding, which contribute to their stability and potential as intermediates in organic synthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds structurally related to 4-Fluoro-3-(methylsulphonyl)benzyl bromide are influenced by their molecular structure. The presence of fluorine atoms and methylsulfinyl groups can affect the compound's polarity, boiling point, and solubility. The crystal structures of these compounds often reveal weak intermolecular interactions, such as hydrogen bonds and halogen bonds, which can influence their melting points and solid-state stability .
Scientific Research Applications
Synthetic Pathways and Chemical Reactions
4-Fluoro-3-(methylsulphonyl)benzyl bromide serves as a versatile intermediate in the synthesis of complex organic compounds. A notable application involves its use in the preparation of highly functionalized 4H-1-benzopyrans through a tandem SN2-SNAr reaction sequence. This method demonstrates the compound's utility in creating structures with potential pharmacological activities, showcasing yields ranging from 50-92% (Bunce et al., 2008). Additionally, the compound has been implicated in the synthesis of benzyl substituted thiazolidin-2-cyanamide derivatives, further illustrating its role in constructing molecules with detailed crystal structures and potential biological relevance (Wang et al., 2020).
Organic Synthesis Enhancements
The reactivity of 4-Fluoro-3-(methylsulphonyl)benzyl bromide facilitates the practical synthesis of derivatives like 4-fluoro-2-(methylthio)benzylamine, showcasing the compound's versatility in organic synthesis. This adaptability is evident in the development of methods for regioselective introduction of methylthio moieties and further elaboration to related sulfones and sulfonamides, highlighting the compound's contribution to synthetic methodology and the optimization of reaction conditions for desired functionalization (Perlow et al., 2007).
Enzyme Inhibition and Biological Activities
Exploration into the biological activities of bromophenol derivatives, including those synthesized from vanillin and benzyl bromides, underscores the compound's potential in medicinal chemistry. These derivatives exhibit significant inhibitory effects against enzymes like acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase isoenzymes. Such findings suggest the compound's utility in the design of potent enzyme inhibitors, contributing to the development of new therapeutic agents (Bayrak et al., 2019).
Material Science and Polymer Chemistry
In material science, the chemical's role extends to the synthesis and characterization of novel fluoropolymers, indicating its contribution to the development of materials with unique properties. Such applications highlight the compound's relevance in creating advanced materials for diverse technological uses, including those with pendant hydroxyl groups for potential use in proton-conducting membranes (Ito et al., 2002).
Safety And Hazards
properties
IUPAC Name |
4-(bromomethyl)-1-fluoro-2-methylsulfonylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrFO2S/c1-13(11,12)8-4-6(5-9)2-3-7(8)10/h2-4H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBVVLSGKJVQKTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC(=C1)CBr)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601229033 | |
Record name | 4-(Bromomethyl)-1-fluoro-2-(methylsulfonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601229033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-(methylsulphonyl)benzyl bromide | |
CAS RN |
1192347-88-8 | |
Record name | 4-(Bromomethyl)-1-fluoro-2-(methylsulfonyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1192347-88-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Bromomethyl)-1-fluoro-2-(methylsulfonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601229033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-3-(methylsulphonyl)benzyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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